9-[(4-fluorobenzyl)oxy]-7-methyl-2,3-dihydrocyclopenta[c]chromen-4(1H)-one

• IUPAC Name: 9-[(4-fluorophenyl)methoxy]-7-methyl-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
• InChI: InChI=1S/C20H17FO3/c1-12-9-17(23-11-13-5-7-14(21)8-6-13)19-15-3-2-4-16(15)20(22)24-18(19)10-12/h5-10H,2-4,11H2,1H3
• InChI Key: FBTPVUWGGJSYAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(CCC3)C(=O)O2)C(=C1)OCC4=CC=C(C=C4)F
• Molecular Formula: C20H17FO3
• Molecular Weight: 324.3 g/mol

Description

9-[(4-fluorobenzyl)oxy]-7-methyl-2,3-dihydrocyclopenta[c]chromen-4(1H)-one is a chemical compound that belongs to the family of synthetic cannabinoids. Synthetic cannabinoids are human-made chemicals that are designed to mimic the effects of natural cannabinoids found in the cannabis plant. These compounds are often used for research purposes to study the effects of cannabinoids on the human body.

Mechanism of Action

The mechanism of action of 9-[(4-fluorobenzyl)oxy]-7-methyl-2,3-dihydrocyclopenta[c]chromen-4(1H)-one involves the activation of CB1 and CB2 receptors in the body. These receptors are found throughout the body and are involved in a wide range of physiological processes, including pain sensation, appetite, mood, and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of natural cannabinoids found in the cannabis plant. This compound has been shown to have analgesic, anti-inflammatory, and anti-anxiety effects, as well as the ability to stimulate appetite and reduce nausea.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 9-[(4-fluorobenzyl)oxy]-7-methyl-2,3-dihydrocyclopenta[c]chromen-4(1H)-one in lab experiments is its high affinity for CB1 and CB2 receptors, which makes it a useful tool for studying the effects of cannabinoids on the human body. However, one of the limitations of this compound is that it is a synthetic cannabinoid and may not accurately reflect the effects of natural cannabinoids found in the cannabis plant.

Future Directions

There are many future directions for research involving 9-[(4-fluorobenzyl)oxy]-7-methyl-2,3-dihydrocyclopenta[c]chromen-4(1H)-one. One area of research could focus on the development of new synthetic cannabinoids with improved therapeutic properties. Another area of research could focus on the development of new drugs that target CB1 and CB2 receptors for the treatment of various medical conditions, such as chronic pain, anxiety, and inflammation. Additionally, future research could focus on the long-term effects of synthetic cannabinoids on the human body, as well as their potential for abuse and addiction.

Synthesis Methods

The synthesis of 9-[(4-fluorobenzyl)oxy]-7-methyl-2,3-dihydrocyclopenta[c]chromen-4(1H)-one involves the reaction of 4-fluorobenzyl bromide with 7-methyl-2,3-dihydrocyclopenta[c]chromen-4(1H)-one in the presence of a base. The reaction results in the formation of the desired compound, which is then purified using standard techniques.

Scientific Research Applications

9-[(4-fluorobenzyl)oxy]-7-methyl-2,3-dihydrocyclopenta[c]chromen-4(1H)-one has been used extensively in scientific research to study the effects of synthetic cannabinoids on the human body. This compound has been shown to have a high affinity for CB1 and CB2 receptors, which are the primary receptors responsible for the effects of cannabinoids.